Cas no 2097934-76-2 (N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide
• CAS No: 2097934-76-2
• MF: C₁₅H₁₆ClFN₂O₃
• MW: 326.750546455383
• CID: 5477216
• PubChem ID: 126850380
• Update Time: 2025-08-05

N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• F5857-6761
• N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide
• AKOS032456307
• 2097934-76-2
• N'-(3-chloro-4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]oxamide

• Inchi： 1S/C15H16ClFN2O3/c16-11-8-10(4-5-12(11)17)19-14(21)13(20)18-9-15(22)6-2-1-3-7-15/h2,4-6,8,22H,1,3,7,9H2,(H,18,20)(H,19,21)
• InChI Key： SKCIIQSUGLIZJM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCC1(C=CCCC1)O)=O)=O)F

Computed Properties

• Exact Mass: 326.0833482g/mol
• Monoisotopic Mass: 326.0833482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Additional information on N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide (CAS No. 2097934-76-2)

N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2097934-76-2, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The intricate arrangement of atoms within its molecular framework, particularly the presence of both halogenated aromatic rings and a cyclohexene moiety, makes it a subject of intense interest for researchers exploring new chemical entities.

The compound's structure is characterized by a central ethanediamide backbone, which is functionalized with two distinct substituents. One substituent is a 3-chloro-4-fluorophenyl group, which introduces both chlorine and fluorine atoms into the aromatic ring system. These halogen atoms are known to enhance the lipophilicity and metabolic stability of pharmaceutical compounds, making them valuable in drug design. The other substituent is a 1-hydroxycyclohex-2-en-1-ylmethyl group, which adds a hydroxyl functional group to a cyclohexene ring. This feature not only contributes to the compound's overall solubility but also opens up possibilities for further derivatization and biological activity modulation.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific biological pathways associated with various diseases. N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide has been investigated for its potential as an inhibitor of enzymes involved in cancer progression and inflammation. Preliminary studies have suggested that this compound may interfere with the activity of key enzymes such as kinases and phosphodiesterases, which are often dysregulated in disease states. The presence of both halogenated aromatic and hydroxycyclohexene moieties in its structure suggests that it may exhibit multiple mechanisms of action, making it a promising candidate for further exploration.

The synthesis of N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 3-chloro-4-fluorophenyl group typically begins with the selective halogenation of an aromatic precursor, followed by functional group transformations to introduce the ethanediamide moiety. The subsequent addition of the 1-hydroxycyclohex-2-en-1-ylmethyl group requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the different structural units.

The pharmacological evaluation of N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by interfering with critical signaling pathways. Additionally, preliminary animal models have shown that this compound can modulate inflammatory responses, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to cross the blood-brain barrier has also been explored, indicating its potential for treating neurological disorders.

The development of new pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of potential drug candidates. N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide serves as an excellent model for studying how modifications to its core structure can influence its biological activity. By systematically varying substituents on the aromatic ring or the cyclohexene moiety, researchers can gain insights into which structural features are most important for binding to biological targets and eliciting a therapeutic response. This information can then be used to design more potent and selective inhibitors.

The computational modeling of N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide has provided valuable insights into its interactions with biological targets. Molecular dynamics simulations have been used to study how the compound binds to enzymes and receptors at an atomic level, revealing key binding pockets and interaction residues. These findings have guided medicinal chemists in optimizing the compound's structure to improve its affinity and selectivity. Additionally, virtual screening techniques have been employed to identify additional analogs with similar properties, expanding the chemical space for further exploration.

The future prospects for N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide are bright, with ongoing research aimed at elucidating its full therapeutic potential. Clinical trials are being planned to evaluate its efficacy and safety in human patients suffering from various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutics that can improve patient outcomes. As our understanding of biological pathways continues to grow, compounds like N-(3-chloro-4-fluorophenyl)-N'-[(1-hydroxycyclohex--2-en--1--yl)